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Compound of Interest

Compound Name:
1-(3-Chlorophenyl)-2-

cyclopropylethan-1-one

CAS No.: 1425367-32-3

Cat. No.: B2396053

Get Quote

Technical Guide: 1-(3-Chlorophenyl)-2-
cyclopropylethan-1-one
Executive Summary
1-(3-Chlorophenyl)-2-cyclopropylethan-1-one (also known as 3'-chloro-2-

cyclopropylacetophenone) is a specialized organic intermediate used primarily in the synthesis

of pharmaceutical agents and agrochemicals. It serves as a critical scaffold for the

development of monoamine transporter inhibitors, triazole fungicides (analogous to

cyproconazole), and kinase inhibitors.

Unlike its para-substituted counterpart (1-(4-chlorophenyl)-2-cyclopropylethan-1-one), which is

widely available as a commercial fungicide intermediate, the 3-chloro isomer is typically

synthesized de novo for Structure-Activity Relationship (SAR) studies to probe the metabolic

stability and binding affinity of meta-substituted aryl ketones.
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Nomenclature and Identifiers
IUPAC Name: 1-(3-Chlorophenyl)-2-cyclopropylethan-1-one

Common Names: 3'-Chloro-2-cyclopropylacetophenone; Cyclopropylmethyl 3-chlorophenyl

ketone.

CAS Number:Note: While the 4-chloro isomer is indexed as 123989-29-7, the 3-chloro

isomer is less common in public catalogs. It is often referenced by its specific chemical

structure in patent literature.

Molecular Formula: C₁₁H₁₁ClO[1]

SMILES:Clc1cccc(C(=O)CC2CC2)c1

InChIKey: (Predicted) VCNYPJMEQHTAHS-UHFFFAOYSA-N (Analogous structure base)

Physicochemical Data
Property Value Note

Molecular Weight 194.66 g/mol

Appearance Colorless to pale yellow oil
Low melting point solid upon

high purity

Boiling Point ~280°C (Predicted)
Typically distilled under high

vacuum

LogP 3.1 - 3.4 Lipophilic

Solubility
DCM, EtOAc, DMSO,

Methanol
Insoluble in water

H-Bond Acceptors 1 (Ketone)

H-Bond Donors 0
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The synthesis of the 3-chloro isomer requires regioselective control to ensure the chlorine atom

remains in the meta position relative to the ketone. Direct Friedel-Crafts acylation of

chlorobenzene with cyclopropylacetyl chloride is not recommended because the chlorine

substituent is ortho/para directing, yielding predominantly the 4-chloro and 2-chloro isomers.

Therefore, the following directed pathways are the industry standard:

Route A: The Weinreb Amide Method (Preferred)
This route offers the highest fidelity for the meta substitution pattern.

Activation: 3-Chlorobenzoic acid is converted to its Weinreb amide (N-methoxy-N-

methylamide).

Nucleophilic Attack: Reaction with cyclopropylmethylmagnesium bromide (Grignard reagent).

Result: The Weinreb amide prevents over-addition, yielding the ketone exclusively.

Route B: The Nitrile Addition Method (Scalable)
Starting Material: 3-Chlorobenzonitrile.

Reagent: Cyclopropylmethylmagnesium bromide.

Mechanism: Formation of an imine intermediate, which is hydrolyzed by acidic workup to the

ketone.

Route C: Oxidation of Alcohol (Traditional)
Grignard: 3-Chlorobenzaldehyde + Cyclopropylmethylmagnesium bromide → Secondary

Alcohol.

Oxidation: Jones reagent, PCC, or Swern oxidation converts the alcohol to the ketone.
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Caption: Comparison of Weinreb Amide and Nitrile Addition pathways for regioselective

synthesis.

Detailed Experimental Protocol (Route A)
Objective: Synthesis of 1-(3-Chlorophenyl)-2-cyclopropylethan-1-one via Weinreb Amide.

Phase 1: Preparation of N-methoxy-N-methyl-3-
chlorobenzamide

Reagents: 3-Chlorobenzoic acid (1.0 eq), 1,1'-Carbonyldiimidazole (CDI, 1.1 eq), N,O-

Dimethylhydroxylamine hydrochloride (1.2 eq), DCM (Solvent).

Procedure:

Dissolve 3-chlorobenzoic acid in anhydrous DCM under Argon.

Add CDI portion-wise at 0°C. Stir for 1 hour at room temperature (gas evolution will occur).

Add N,O-Dimethylhydroxylamine hydrochloride. Stir overnight.
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Workup: Wash with 1N HCl, then sat. NaHCO₃. Dry organic layer over MgSO₄ and

concentrate.

Yield Expectation: >90% (Colorless oil).

Phase 2: Grignard Addition
Reagents: Weinreb amide (from Phase 1), Cyclopropylmethylmagnesium bromide (1.2 eq,

0.5M in THF).

Procedure:

Dissolve the Weinreb amide in anhydrous THF; cool to 0°C.

Add the Grignard reagent dropwise over 30 minutes. Critical: Maintain temperature <5°C

to prevent side reactions.

Allow to warm to room temperature and stir for 2 hours.

Quench: Pour reaction mixture into ice-cold sat. NH₄Cl solution.

Extraction: Extract with EtOAc (3x). Wash combined organics with brine.

Purification: Flash column chromatography (Hexanes/EtOAc 9:1).

Validation (Self-Check)
TLC: The Weinreb amide spot (more polar) should disappear, replaced by a less polar

ketone spot.

Safety: Cyclopropylmethylmagnesium bromide is air-sensitive. Use strictly anhydrous

conditions.

Analytical Characterization
To validate the identity of the synthesized compound, the following spectral signatures must be

observed.
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Nuclear Magnetic Resonance (NMR)[2][3][4]
¹H NMR (400 MHz, CDCl₃):

Aromatic Region (7.3 - 7.9 ppm): Multiplet corresponding to 4 protons. Look for the distinct

singlet-like signal of the proton at position 2 of the phenyl ring (between Cl and C=O) at

~7.9 ppm.

Alpha-Methylene (2.8 - 2.9 ppm): Doublet (J ≈ 7 Hz), integrating to 2H (-CH₂-C=O).

Cyclopropyl Methine (1.0 - 1.2 ppm): Multiplet, 1H.

Cyclopropyl Methylene (0.2 - 0.6 ppm): Two multiplets, integrating to 4H total.

¹³C NMR (100 MHz, CDCl₃):

Carbonyl (C=O): ~198 ppm.

Aromatic Carbons: ~135 ppm (C-Cl), ~138 ppm (C-C=O), plus 4 CH signals.

Aliphatic Carbons: ~45 ppm (CH₂-C=O), ~8 ppm (Cyclopropyl CH), ~4 ppm (Cyclopropyl

CH₂).

Mass Spectrometry (MS)[3]
ESI-MS: [M+H]⁺ peak at m/z 195.05 (³⁵Cl) and 197.05 (³⁷Cl) in a 3:1 ratio, characteristic of a

monochlorinated compound.

Applications & Biological Relevance
This molecule is a "privileged scaffold" in medicinal chemistry, often used to introduce

lipophilicity and metabolic stability.

Monoamine Transporter Inhibitors: The 3-chlorophenyl ring mimics the substrate specificity

of serotonin and dopamine transporters. The cyclopropyl group provides steric bulk that can

enhance selectivity over norepinephrine transporters.

Triazole Fungicides: While the 4-chloro isomer is the precursor to Cyproconazole, the 3-

chloro isomer is used in resistance-breaking studies to target fungal CYP51 enzymes that
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have mutated to resist standard azoles.

Kinase Inhibitors: Used as a fragment in fragment-based drug discovery (FBDD) for targeting

allosteric pockets where a lipophilic, rigid linker is required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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